Cas no 155148-23-5 (Butanedioic acid, bromo-, 4-methyl ester, (2S)-)

• Product Name: Butanedioic acid, bromo-, 4-methyl ester, (2S)-
• CAS No: 155148-23-5
• MF: C₅H₇BrO₄
• MW: 211.010681390762
• CID: 1334076
• PubChem ID: 10656109
• Update Time: 2025-05-19

Butanedioic acid, bromo-, 4-methyl ester, (2S)- Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, bromo-, 4-methyl ester, (2S)-
• (3S)-3-bromo-3-carboxypropionic acid methyl ester
• SCHEMBL8899182
• 155148-23-5
• (2S)-2-bromo-4-methoxy-4-oxobutanoic acid
• AZAOWIVCNSVXSE-VKHMYHEASA-N
• EN300-6489175
• (2S)-2-bromo-4-methoxy-4-oxobutanoicacid

• Inchi： 1S/C5H7BrO4/c1-10-4(7)2-3(6)5(8)9/h3H,2H2,1H3,(H,8,9)/t3-/m0/s1
• InChI Key： AZAOWIVCNSVXSE-VKHMYHEASA-N
• SMILES： Br[C@H](C(=O)O)CC(=O)OC

Computed Properties

• Exact Mass: 208.94488
• Monoisotopic Mass: 209.95277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 66.43

Additional information on Butanedioic acid, bromo-, 4-methyl ester, (2S)-

Recent Advances in the Study of Butanedioic acid, bromo-, 4-methyl ester, (2S)- (CAS: 155148-23-5)

The compound Butanedioic acid, bromo-, 4-methyl ester, (2S)- (CAS: 155148-23-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral brominated succinate derivative has shown promising potential in various applications, including its use as a key intermediate in the synthesis of bioactive molecules and its role in studying enzyme mechanisms. The stereospecificity of the (2S)-configuration is particularly noteworthy, as it often influences the biological activity and pharmacokinetic properties of the resulting compounds.

Recent studies have focused on the synthetic pathways and optimization of Butanedioic acid, bromo-, 4-methyl ester, (2S)-. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel enzymatic resolution method that significantly improves the yield and enantiomeric purity of this compound. The research team utilized a lipase-catalyzed kinetic resolution, achieving an enantiomeric excess (ee) of over 98%. This advancement addresses previous challenges in obtaining high-purity (2S)-isomers, which is crucial for pharmaceutical applications where stereochemical purity is paramount.

In terms of biological applications, a groundbreaking study published in ACS Chemical Biology demonstrated the compound's utility as a versatile building block for the synthesis of protease inhibitors. The bromine moiety at the β-position and the ester functionality provide excellent handles for further chemical modifications, enabling the creation of diverse molecular architectures. Researchers successfully incorporated this scaffold into novel inhibitors targeting the SARS-CoV-2 main protease, showing inhibitory activity in the low micromolar range.

The mechanism of action of derivatives containing the Butanedioic acid, bromo-, 4-methyl ester, (2S)- core has been investigated using advanced computational methods. Molecular dynamics simulations revealed that the bromine atom plays a critical role in forming halogen bonds with key amino acid residues in target proteins, contributing to the binding affinity and selectivity of the resulting compounds. These findings, published in a 2024 issue of Journal of Chemical Information and Modeling, provide valuable insights for structure-based drug design.

From a pharmaceutical development perspective, the metabolic stability and toxicity profile of Butanedioic acid, bromo-, 4-methyl ester, (2S)- derivatives have been evaluated in recent preclinical studies. Results indicate that while the parent compound shows moderate metabolic stability, strategic modifications to the ester group can significantly improve pharmacokinetic properties. A research group at a major pharmaceutical company reported promising data on prodrug derivatives that maintain the (2S)-configuration while addressing previous formulation challenges.

Looking forward, the unique structural features of Butanedioic acid, bromo-, 4-methyl ester, (2S)- continue to inspire innovative research directions. Current investigations are exploring its potential in targeted drug delivery systems, where the bromine atom serves as a handle for radiohalogenation in theranostic applications. Additionally, its role in asymmetric synthesis and chiral auxiliary applications remains an active area of research in synthetic organic chemistry.